Cas no 90993-87-6 (3H-Pyrazolo[3,4-d]pyrimidin-3-one,1,2-dihydro-)

3H-Pyrazolo[3,4-d]pyrimidin-3-one,1,2-dihydro- is a heterocyclic compound featuring a fused pyrazolo-pyrimidine core, which is of significant interest in medicinal and synthetic chemistry. Its structure serves as a versatile scaffold for the development of biologically active molecules, particularly in kinase inhibition and nucleoside analog research. The compound's rigid bicyclic framework enhances binding affinity and selectivity in target interactions. Its synthetic accessibility and potential for derivatization make it valuable for exploring structure-activity relationships. Additionally, the presence of the 3-one moiety offers opportunities for further functionalization, broadening its utility in drug discovery and biochemical applications. This compound is commonly utilized in academic and industrial research for probing enzyme mechanisms and designing novel therapeutics.
3H-Pyrazolo[3,4-d]pyrimidin-3-one,1,2-dihydro- structure
90993-87-6 structure
Product Name:3H-Pyrazolo[3,4-d]pyrimidin-3-one,1,2-dihydro-
CAS No:90993-87-6
MF:C5H4N4O
MW:136.111459732056
CID:799084
PubChem ID:45080224
Update Time:2025-06-09

3H-Pyrazolo[3,4-d]pyrimidin-3-one,1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 3H-Pyrazolo[3,4-d]pyrimidin-3-one,1,2-dihydro-
    • 1,2-dihydropyrazolo[3,4-d]pyrimidin-3-one
    • 3H-Pyrazolo[3,4-d]pyrimidin-3-one, 1,2-dihydro- (9CI)
    • 1H-pyrazolo[3,4-d]pyrimidin-3-ol
    • 1H-Pyrazolo[3,4-d]pyrimidin-3(2H)-one
    • FT-0729210
    • 90993-87-6
    • EN300-1459166
    • SCHEMBL21806796
    • SCHEMBL4219276
    • DTXSID601254755
    • 1,2-Dihydro-3H-pyrazolo[3,4-d]pyrimidin-3-one
    • hydroxypyrazolo[3,4-d]pyrimidine
    • Inchi: 1S/C5H4N4O/c10-5-3-1-6-2-7-4(3)8-9-5/h1-2H,(H2,6,7,8,9,10)
    • InChI Key: JTNQNHQPENYUGB-UHFFFAOYSA-N
    • SMILES: O=C1C2=CN=CN=C2NN1

Computed Properties

  • Exact Mass: 136.03851076g/mol
  • Monoisotopic Mass: 136.03851076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 66.9Ų

3H-Pyrazolo[3,4-d]pyrimidin-3-one,1,2-dihydro- Pricemore >>

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